Cas no 1805695-36-6 (Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate
• CAS No: 1805695-36-6
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5005314
• Update Time: 2025-06-20

Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-14(17)8-12-6-10(2)4-5-11(12)7-13(16)9-15/h4-6H,3,7-9H2,1-2H3
• InChI Key： QECNEYCJTXRWBG-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C)=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate

Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate (CAS No. 1805695-36-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate (CAS No. 1805695-36-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This ester derivative, characterized by its chlorinated and methylated aromatic ring, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The molecular structure of Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate consists of an ethyl ester group attached to a substituted phenyl ring. The presence of a chloro and a methyl group on the phenyl ring, along with the oxo group on the propyl chain, imparts specific chemical and biological properties that make it an interesting candidate for various pharmaceutical applications. Recent research has focused on understanding how these functional groups contribute to the compound's pharmacological profile.

In terms of synthesis, Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 2-chloroacetyl chloride with 4-methylphenol, followed by esterification with ethanol. This multi-step process allows for precise control over the formation of the desired compound, ensuring high purity and yield. The synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

The biological activity of Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate has been explored in several preclinical studies. Initial investigations have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is thought to involve the inhibition of pro-inflammatory cytokines and enzymes, although further research is needed to fully understand the underlying pathways.

Beyond its anti-inflammatory effects, Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate has also demonstrated promising antitumor activity in vitro. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The ability to selectively target cancer cells while sparing normal cells is a highly desirable property for any potential anticancer agent, and this compound shows promise in this regard.

Toxicity studies are an essential part of evaluating any new chemical entity for pharmaceutical use. Preliminary data suggest that Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate has a favorable safety profile at therapeutic doses. However, more comprehensive toxicity assessments are required to ensure its safety in humans. These studies will include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity to provide a complete safety profile.

In addition to its therapeutic potential, Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate has also been investigated for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility adds to its appeal as a research tool and potential lead compound for drug discovery.

The current landscape of medicinal chemistry is characterized by rapid advancements in both synthetic methods and biological assays. The development of high-throughput screening techniques has enabled researchers to identify novel compounds with specific biological activities more efficiently than ever before. In this context, Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate stands out as a promising candidate due to its unique structure and multifaceted biological activities.

Future research on Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate will likely focus on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in animal models of disease. Clinical trials may follow if preclinical data continue to support its therapeutic potential. The ultimate goal is to develop this compound into a safe and effective treatment option for patients suffering from inflammatory diseases or cancer.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-5-methylphenylacetate (CAS No. 1805695-36-6) represents an exciting area of research in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation and potential development into new therapeutic agents. As research progresses, it is expected that this compound will continue to contribute to our understanding of complex biological processes and provide new avenues for drug discovery.